Cas no 929047-88-1 (Pyrazino[2,1-c][1,4]oxazine-6,9-dione, hexahydro-7-methyl-, (7R)-)

• Product Name: Pyrazino[2,1-c][1,4]oxazine-6,9-dione, hexahydro-7-methyl-, (7R)-
• CAS No: 929047-88-1
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 1978475
• PubChem ID: 59215851
• Update Time: 2025-04-21

Pyrazino[2,1-c][1,4]oxazine-6,9-dione, hexahydro-7-methyl-, (7R)- Chemical and Physical Properties

Names and Identifiers

• Pyrazino[2,1-c][1,4]oxazine-6,9-dione, hexahydro-7-methyl-, (7R)-
• 929047-88-1
• DTXSID401187019
• SCHEMBL8245813
• (7R)-Hexahydro-7-methylpyrazino[2,1-c][1,4]oxazine-6,9-dione

• Inchi： 1S/C8H12N2O3/c1-5-8(12)10-2-3-13-4-6(10)7(11)9-5/h5-6H,2-4H2,1H3,(H,9,11)/t5-,6?/m1/s1
• InChI Key： JDVIQCGFGMAFIS-LWOQYNTDSA-N
• SMILES： O1CCN2C([C@@H](C)NC(C2C1)=O)=O

Computed Properties

• Exact Mass: 184.08479225g/mol
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 58.6Ų